Cas no 166546-18-5 (Benzenamine,N-(2-chloroethyl)-N-ethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-(9CI))

Benzenamine,N-(2-chloroethyl)-N-ethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-(9CI) structure
166546-18-5 structure
Product Name:Benzenamine,N-(2-chloroethyl)-N-ethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-(9CI)
CAS No:166546-18-5
MF:C29H32ClN7
MW:514.064284324646
CID:147697
PubChem ID:154801
Update Time:2025-04-19

Benzenamine,N-(2-chloroethyl)-N-ethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-(2-chloroethyl)-N-ethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-(9CI)
    • N-(2-chloroethyl)-N-ethyl-4-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]aniline
    • benzenamine, N-(2-chloroethyl)-N-ethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-
    • N-(2-Chloroethyl)-N-ethyl-4-[5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzimidazol-2'-yl]aniline
    • N-(2-CHLOROETHYL)-N-ETHYL-4-(5-(4-METHYL-1-PIPERAZINYL)(2,5'-BI-1H-BENZIMIDAZOL)-2'-YL)-BENZENAMINE
    • 166546-18-5
    • N-(2-Chloroethyl) N-ethyl-4-(5-(4-methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)benzenamine
    • DTXSID30168122
    • CCRIS 8390
    • Inchi: 1S/C29H32ClN7/c1-3-36(13-12-30)22-7-4-20(5-8-22)28-31-24-10-6-21(18-26(24)33-28)29-32-25-11-9-23(19-27(25)34-29)37-16-14-35(2)15-17-37/h4-11,18-19H,3,12-17H2,1-2H3,(H,31,33)(H,32,34)
    • InChI Key: QSELDYSWXHJKHT-UHFFFAOYSA-N
    • SMILES: ClCCN(CC)C1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 513.24116
  • Monoisotopic Mass: 513.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 67.1Ų

Experimental Properties

  • Density: 1.294
  • Boiling Point: 771.4°C at 760 mmHg
  • Flash Point: 420.3°C
  • Refractive Index: 1.697
  • PSA: 67.08
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